Cas no 887586-40-5 (1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester
• CAS No: 887586-40-5
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 713417
• PubChem ID: 49759174
• Update Time: 2025-10-28

1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester
• 3-(5-amino-1h-isoxazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 3-(5-AMINO-ISOXAZOL-3-YL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate
• tert-Butyl 3-(5-aminoisoxazol-3-yl)piperidine-1-carboxylate
• 887586-40-5
• DTXSID90678035
• EN300-1879567

• MDL： MFCD06656724
• Inchi： 1S/C13H21N3O3/c1-13(2,3)18-12(17)16-6-4-5-9(8-16)10-7-11(14)19-15-10/h7,9H,4-6,8,14H2,1-3H3
• InChI Key： WQAVNFOYBHQXII-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2C=C(N)ON=2)C1)=O

Computed Properties

• Exact Mass: 267.158
• Monoisotopic Mass: 267.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 81.6A^2

Additional information on 1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester (CAS: 887586-40-5)

The compound 1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester (CAS: 887586-40-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have demonstrated that this piperidine derivative exhibits remarkable stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications. The presence of both the isoxazole and piperidine moieties provides multiple sites for structural modification, allowing for the development of derivatives with enhanced pharmacological properties. Researchers have particularly noted its potential as a precursor for kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 887586-40-5, achieving an overall yield of 78% through a five-step process. The researchers emphasized the importance of the tert-butyl ester protecting group in maintaining compound stability during synthesis while allowing for facile deprotection in subsequent modifications. This advancement has significantly improved accessibility to this compound for further pharmacological studies.

In terms of biological activity, preliminary screening results indicate that 887586-40-5 shows moderate inhibitory activity against several protein kinases involved in inflammatory pathways. Molecular docking studies suggest that the compound binds to the ATP-binding site of these kinases, with the isoxazole ring forming critical hydrogen bonds with the kinase backbone. These findings were corroborated by in vitro assays showing dose-dependent inhibition of pro-inflammatory cytokine production in macrophage cell lines.

Ongoing research is exploring the structure-activity relationships of 887586-40-5 derivatives, with particular focus on modifications to the amino-isoxazole moiety. Early results suggest that subtle changes to this region can dramatically alter both potency and selectivity. Several research groups have reported promising results with fluorinated analogs showing improved metabolic stability and tissue penetration.

The compound's potential as a lead for central nervous system (CNS) drugs is also under investigation. Its ability to cross the blood-brain barrier, combined with the neuroprotective effects observed in preliminary animal studies, positions 887586-40-5 as a candidate for treating neurodegenerative disorders. However, researchers caution that extensive pharmacokinetic and toxicological studies are still needed before clinical development can be considered.

From a pharmaceutical development perspective, recent formulation studies have demonstrated that 887586-40-5 can be successfully incorporated into various drug delivery systems, including nanoparticles and liposomes, without significant loss of activity. This versatility enhances its potential for targeted therapy applications, particularly in oncology where selective kinase inhibition is desired.

In conclusion, 1-Piperidinecarboxylicacid, 3-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester represents a promising chemical scaffold with multiple potential therapeutic applications. While significant progress has been made in understanding its synthesis and biological activity, further research is needed to fully exploit its medicinal potential. The coming years will likely see increased interest in this compound as more structure-activity relationship data becomes available and its mechanism of action is further elucidated.